Cas no 66794-36-3 (1,2,3-Trifluoropropane)

• Product Name: 1,2,3-Trifluoropropane
• CAS No: 66794-36-3
• MF: C₃H₅F₃
• MW: 98.0670115947723
• MDL: MFCD07784185
• CID: 517590
• PubChem ID: 12759425
• Update Time: 2025-06-08

1,2,3-Trifluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,2,3-trifluoro-
• 1,2,3-TRIFLUOROPROPANE
• PC9621
• 1,2,3-tris(fluoranyl)propane
• 66794-36-3
• AKOS006345246
• MFCD07784185
• DTXSID50509159
• A835547
• 1,2,3-Trifluoropropane

• MDL： MFCD07784185
• Inchi： 1S/C3H5F3/c4-1-3(6)2-5/h3H,1-2H2
• InChI Key： CAAVRWGWEIQJEH-UHFFFAOYSA-N
• SMILES： FC(CF)CF

Computed Properties

• Exact Mass: 98.03430
• Monoisotopic Mass: 98.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 25.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.268
• Melting Point: -148.8°C (estimate)
• Boiling Point: 70-71/760mm
• Refractive Index: 1.325
• PSA: 0.00000
• LogP: 1.26350

1,2,3-Trifluoropropane Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Additional information on 1,2,3-Trifluoropropane

Comprehensive Overview of 1,2,3-Trifluoropropane (CAS No. 66794-36-3): Properties, Applications, and Industry Trends

1,2,3-Trifluoropropane (CAS No. 66794-36-3) is a fluorinated organic compound gaining attention in industrial and research applications due to its unique chemical properties. As a fluorinated hydrocarbon, it belongs to a class of compounds increasingly studied for their stability, low toxicity, and versatility. This article explores its molecular structure, synthesis methods, and emerging uses in sectors like refrigeration, electronics, and green chemistry.

The compound’s three fluorine atoms attached to a propane backbone contribute to its high polarity and thermal stability, making it suitable for specialized solvents and heat-transfer fluids. Researchers highlight its potential as an alternative to traditional refrigerants, aligning with global trends toward low-global-warming-potential (GWP) solutions. A 2023 study noted its compatibility with next-generation cooling systems, addressing sustainability concerns in HVAC industries.

In electronics manufacturing, 1,2,3-Trifluoropropane is explored as a precision cleaning agent for semiconductor components. Its non-ozone-depleting properties and rapid evaporation rate make it a candidate for replacing chlorofluorocarbons (CFCs). Companies are also investigating its role in lithium-ion battery production, where inert fluorinated solvents are critical for electrolyte formulations.

Synthesis of CAS No. 66794-36-3 typically involves fluorination of propene derivatives or halogen-exchange reactions. Recent advancements in catalytic fluorination have improved yield and reduced byproducts, a topic frequently searched in organic chemistry forums. Environmental considerations drive interest in greener synthesis routes, such as electrochemical methods.

From a commercial perspective, demand for 1,2,3-Trifluoropropane is rising in Asia-Pacific markets, particularly for energy-efficient appliances. Regulatory shifts like the Kigali Amendment accelerate adoption, with users often searching for "fluoropropane alternatives to HFCs." Safety data sheets emphasize its low flammability compared to other fluorocarbons, a key factor for industrial users.

Ongoing research examines its biodegradability and material compatibility, addressing common queries about long-term environmental impact. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended. The compound’s dielectric properties also spark interest in high-voltage insulation applications, linking to trending searches in electrical engineering.

In summary, 1,2,3-Trifluoropropane represents a multifunctional fluorochemical with expanding roles in sustainable technologies. Its CAS No. 66794-36-3 identifier remains pivotal for researchers navigating patent databases and material safety resources. As industries prioritize eco-friendly substitutes, this compound’s profile continues to grow across scientific and industrial communities.